Cas no 87359-70-4 (4-methoxy-2-propoxybenzoic Acid)

• Product Name: 4-methoxy-2-propoxybenzoic Acid
• CAS No: 87359-70-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD09704254
• CID: 657172
• PubChem ID: 13450763
• Update Time: 2025-11-02

4-methoxy-2-propoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-2-propoxy-
• 4-methoxy-2-propoxybenzoic acid
• AKOS009075919
• 4-methoxy-2-propoxybenzoicacid
• DTXSID20541187
• 87359-70-4
• SCHEMBL7290141
• EN300-173591
• A1-05436
• 4-methoxy-2-propoxybenzoic Acid

• MDL： MFCD09704254
• Inchi： 1S/C11H14O4/c1-3-6-15-10-7-8(14-2)4-5-9(10)11(12)13/h4-5,7H,3,6H2,1-2H3,(H,12,13)
• InChI Key： ISQXIGUSUAIWIV-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1C(=O)O)OC)CCC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-methoxy-2-propoxybenzoic Acid

Exploring Benzoic acid, 4-methoxy-2-propoxy- (CAS No. 87359-70-4): Properties, Applications, and Industry Insights

Benzoic acid, 4-methoxy-2-propoxy- (CAS No. 87359-70-4) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This derivative of benzoic acid, characterized by its methoxy and propoxy functional groups, exhibits unique chemical properties that make it valuable for various applications. In this comprehensive guide, we delve into the molecular structure, synthesis methods, and practical uses of this compound, while also addressing frequently asked questions and trending topics in the field.

The molecular formula of Benzoic acid, 4-methoxy-2-propoxy- is C11H14O4, with a molecular weight of 210.23 g/mol. Its structure features a benzene ring substituted with a carboxylic acid group at position 1, a methoxy group at position 4, and a propoxy group at position 2. This arrangement contributes to its distinct physicochemical properties, including solubility in organic solvents and moderate thermal stability. Researchers often investigate its spectral characteristics, such as NMR and IR spectra, for identification and quality control purposes.

One of the most searched questions about Benzoic acid derivatives relates to their applications in the pharmaceutical industry. 4-Methoxy-2-propoxybenzoic acid serves as a key intermediate in the synthesis of various drug molecules. Its structural features make it particularly useful in developing compounds with potential anti-inflammatory and antimicrobial properties. Recent studies have explored its role in creating novel non-steroidal anti-inflammatory drugs (NSAIDs), aligning with the growing demand for safer pain management solutions.

In the flavor and fragrance industry, Benzoic acid, 4-methoxy-2-propoxy- finds application as a precursor for synthetic aroma compounds. Its modified structure allows for the creation of esters with pleasant olfactory characteristics, addressing the market's need for sustainable fragrance ingredients. This application has gained prominence as consumers increasingly seek alternatives to traditional animal-derived musk compounds.

The compound's synthesis typically involves the alkylation of 4-methoxybenzoic acid with propyl bromide under controlled conditions. Process optimization for high-yield production of 87359-70-4 remains a topic of interest among chemical engineers, particularly in relation to green chemistry principles. Recent advancements focus on catalytic methods that reduce energy consumption and minimize byproduct formation, reflecting the industry's shift toward environmentally friendly manufacturing practices.

Analytical chemists frequently discuss the HPLC analysis methods for Benzoic acid derivatives, including this compound. Proper characterization is crucial for quality assurance in industrial applications. The development of rapid and accurate analytical techniques has become particularly relevant with the increasing adoption of quality by design (QbD) approaches in chemical manufacturing.

Market trends indicate growing interest in specialty benzoic acid derivatives like 4-methoxy-2-propoxybenzoic acid. The global market for fine chemicals continues to expand, driven by demand from pharmaceutical and cosmetic sectors. Industry reports suggest particular growth in Asia-Pacific regions, where custom synthesis services for such compounds are becoming increasingly sophisticated.

From a regulatory perspective, Benzoic acid, 4-methoxy-2-propoxy- is generally regarded as safe when handled properly. However, proper material safety data should always be consulted before working with any chemical substance. The compound's regulatory status varies by region, and manufacturers must stay informed about evolving chemical compliance requirements in different markets.

Research into novel applications of 87359-70-4 continues to evolve. Recent publications have explored its potential in materials science, particularly as a building block for functional polymers with specific optical or electronic properties. These developments align with current interests in smart materials and advanced manufacturing technologies.

For researchers and industry professionals seeking high-purity Benzoic acid, 4-methoxy-2-propoxy-, several specialized suppliers offer the compound in various quantities. Quality parameters to consider include purity grade (typically 97-99%), moisture content, and residual solvent levels. The growing availability of custom synthesis services has made this compound more accessible for research and development purposes.

Storage and handling recommendations for 4-methoxy-2-propoxybenzoic acid generally include protection from moisture and extreme temperatures. Standard chemical storage practices apply, with particular attention to maintaining purity over extended periods. These considerations are especially important for users requiring consistent batch-to-batch performance in their applications.

The future outlook for Benzoic acid, 4-methoxy-2-propoxy- appears promising, with potential expansions into new application areas. Ongoing research into bioactive compounds and specialty materials may reveal additional uses for this versatile chemical intermediate. As synthetic methodologies advance and analytical techniques improve, we can expect to see continued innovation surrounding this compound and its derivatives.

In conclusion, Benzoic acid, 4-methoxy-2-propoxy- (CAS No. 87359-70-4) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and adaptable chemistry make it valuable for pharmaceutical development, fragrance creation, and materials science. As research continues and industrial needs evolve, this compound will likely maintain its relevance in the specialty chemicals market.